(1-Methyl-1-oxidopiperidin-1-ium-4-yl) 2,2-diphenyl-2-propoxyacetate;hydrochloride
(1-Methyl-1-oxidopiperidin-1-ium-4-yl) 2,2-diphenyl-2-propoxyacetate;hydrochloride
Propiverine N-oxide is a first-pass active metabolite of propiverine. Propiverine N-oxide reduces human, pig, and mouse detrusor muscle contraction (IC50s = 39, 12.5, and 12.9 µM, respectively). Formulations containing propiverine are used to treat urinary incontinence in humans.
Brand Name:
Vulcanchem
CAS No.:
1329509-71-8
VCID:
VC0037339
InChI:
InChI=1S/C23H29NO4.ClH/c1-3-18-27-23(19-10-6-4-7-11-19,20-12-8-5-9-13-20)22(25)28-21-14-16-24(2,26)17-15-21;/h4-13,21H,3,14-18H2,1-2H3;1H
SMILES:
CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC[N+](CC3)(C)[O-].Cl
Molecular Formula:
C23H30ClNO4
Molecular Weight:
419.9 g/mol
(1-Methyl-1-oxidopiperidin-1-ium-4-yl) 2,2-diphenyl-2-propoxyacetate;hydrochloride
CAS No.: 1329509-71-8
Cat. No.: VC0037339
Molecular Formula: C23H30ClNO4
Molecular Weight: 419.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propiverine N-oxide is a first-pass active metabolite of propiverine. Propiverine N-oxide reduces human, pig, and mouse detrusor muscle contraction (IC50s = 39, 12.5, and 12.9 µM, respectively). Formulations containing propiverine are used to treat urinary incontinence in humans. |
|---|---|
| CAS No. | 1329509-71-8 |
| Molecular Formula | C23H30ClNO4 |
| Molecular Weight | 419.9 g/mol |
| IUPAC Name | (1-methyl-1-oxidopiperidin-1-ium-4-yl) 2,2-diphenyl-2-propoxyacetate;hydrochloride |
| Standard InChI | InChI=1S/C23H29NO4.ClH/c1-3-18-27-23(19-10-6-4-7-11-19,20-12-8-5-9-13-20)22(25)28-21-14-16-24(2,26)17-15-21;/h4-13,21H,3,14-18H2,1-2H3;1H |
| Standard InChI Key | AQIMDNRULRIUOM-UHFFFAOYSA-N |
| SMILES | CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC[N+](CC3)(C)[O-].Cl |
| Canonical SMILES | CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC[N+](CC3)(C)[O-].Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator